Cas no 185338-32-3 (3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one)

• Product Name: 3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one
• CAS No: 185338-32-3
• MF: C₁₁H₅F₉O
• MW: 324.142434835434
• CID: 2784962
• PubChem ID: 71348893
• Update Time: 2025-04-21

3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[3,5-Bis(trifluoromethyl)phenyl]-1,1,1-trifluoropropan-2-one
• 185338-32-3
• DTXSID20774771

• Inchi： 1S/C11H5F9O/c12-9(13,14)6-1-5(3-8(21)11(18,19)20)2-7(4-6)10(15,16)17/h1-2,4H,3H2
• InChI Key： GVIIYGVJJFAQHD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 324.01966824Da
• Monoisotopic Mass: 324.01966824Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų